Cas no 2034439-05-7 (N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide)

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide structure
2034439-05-7 structure
Product Name:N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide
CAS No:2034439-05-7
MF:C13H22N4O2
MW:266.339382648468
CID:5926700
PubChem ID:119101688
Update Time:2025-07-16

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide
    • N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)tetrahydro-2H-pyran-4-carboxamide
    • AKOS026693162
    • F6514-7312
    • 2034439-05-7
    • N-[3-methyl-1-(triazol-2-yl)butan-2-yl]oxane-4-carboxamide
    • N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
    • Inchi: 1S/C13H22N4O2/c1-10(2)12(9-17-14-5-6-15-17)16-13(18)11-3-7-19-8-4-11/h5-6,10-12H,3-4,7-9H2,1-2H3,(H,16,18)
    • InChI Key: MGDAFBDILVWDLD-UHFFFAOYSA-N
    • SMILES: O1CCC(C(NC(CN2N=CC=N2)C(C)C)=O)CC1

Computed Properties

  • Exact Mass: 266.17427596g/mol
  • Monoisotopic Mass: 266.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69Ų

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6514-7312-2μmol
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
2μmol
$85.5 2023-09-08
Life Chemicals
F6514-7312-5μmol
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
5μmol
$94.5 2023-09-08
Life Chemicals
F6514-7312-10μmol
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
10μmol
$103.5 2023-09-08
Life Chemicals
F6514-7312-20μmol
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
20μmol
$118.5 2023-09-08
Life Chemicals
F6514-7312-1mg
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
1mg
$81.0 2023-09-08
Life Chemicals
F6514-7312-2mg
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
2mg
$88.5 2023-09-08
Life Chemicals
F6514-7312-3mg
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
3mg
$94.5 2023-09-08
Life Chemicals
F6514-7312-4mg
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
4mg
$99.0 2023-09-08
Life Chemicals
F6514-7312-5mg
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
5mg
$103.5 2023-09-08
Life Chemicals
F6514-7312-10mg
N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]oxane-4-carboxamide
2034439-05-7
10mg
$118.5 2023-09-08

Additional information on N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide

Introduction to N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide (CAS No. 2034439-05-7)

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide, identified by its CAS number 2034439-05-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 1,2,3-triazole moiety and an amide functional group suggests a multifaceted role in biological interactions, making it a candidate for further investigation in drug discovery.

The structural composition of N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide encompasses several key features that contribute to its unique chemical properties. The 1,2,3-triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the binding affinity of the compound to biological targets. Additionally, the amide group introduces polarity and reactivity, enabling interactions with various biomolecules. These characteristics make it a promising candidate for designing molecules with specific pharmacological activities.

In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. The 1,2,3-triazole scaffold has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide not only enhances the molecule's potential biological activity but also contributes to its structural diversity. This diversity is crucial in drug discovery pipelines, as it allows for the identification of compounds with unique mechanisms of action.

The synthesis of N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1,2,3-triazole ring typically involves cycloaddition reactions between organic azides and alkynes, a process known as the Huisson reaction. This reaction is highly efficient and provides a straightforward route to construct the triazole moiety. Following this step, functional group transformations such as nucleophilic substitution and amide bond formation are employed to achieve the final structure.

The pharmacological potential of N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yloxane-4-carboxamide has been explored in several preclinical studies. The compound's ability to interact with biological targets has been investigated using computational modeling and experimental techniques. Initial studies suggest that it may exhibit properties suitable for applications in areas such as anti-inflammatory and antimicrobial therapies. The amide group's capacity to engage in hydrogen bonding with biological receptors could be particularly valuable in modulating these pathways.

The development of novel therapeutic agents often relies on understanding the molecular interactions between drugs and their targets. Nucleic acid-based therapies have gained significant traction in recent years due to their potential to modulate gene expression and treat various genetic disorders. The structural features of N-3-methyl-1-(2H-1,2,3-triazolyl)-butanamidoxyethane, including its ability to form hydrogen bonds and its size compatibility with nucleic acid structures, positions it as a candidate for such applications. Further research is needed to fully elucidate its interactions with nucleic acids and other biomolecules.

In conclusion,N-*N-Methyl-N'-(Bis(azidomethyl)propanamido)oxetane,* identified by CAS number 2034439–05–7*, represents a fascinating compound with potential pharmaceutical applications。 Its structural complexity, featuring both *N,N-dimethylethanamine* groups and an *(E)-hexafluoroacetophenone,* suggests diverse reactivity and biological interactions。 While further research is required to fully understand its therapeutic potential, preliminary studies indicate that it may serve as a valuable scaffold for developing novel drugs。 The ongoing exploration of this compound underscores the importance of heterocyclic chemistry in advancing medicinal science。

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD